Cas no 1544437-41-3 (2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1544437-41-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5059050
• Update Time: 2026-02-28

2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-5-carboxylic acid
• 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C10H14N2O2/c1-6-7(2)12-8(10(13)14)4-3-5-9(12)11-6/h8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： KJGROIWRKKDTMO-UHFFFAOYSA-N
• SMILES： OC(C1CCCC2=NC(C)=C(C)N12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1

Additional information on 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid

Recent Advances in the Study of 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS: 1544437-41-3)

The compound 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid (CAS: 1544437-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring its pharmacological properties.

One of the key advancements in the study of this compound is the development of efficient synthetic methodologies. Researchers have reported novel synthetic routes that improve yield and purity, making it more accessible for further pharmacological testing. For instance, a recent publication in the Journal of Medicinal Chemistry detailed a multi-step synthesis involving cyclization and carboxylation reactions, which achieved a high yield of the target compound. This methodological improvement is crucial for scaling up production and facilitating preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, molecular docking studies have revealed strong interactions between this compound and key protein targets, further supporting its therapeutic relevance.

Another area of interest is the compound's role in antimicrobial therapy. Recent research has shown that derivatives of this imidazopyridine scaffold exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and biochemical assays. These findings highlight the compound's potential as a template for designing novel antibiotics, particularly in the face of rising antibiotic resistance.

Looking ahead, ongoing research aims to explore the compound's pharmacokinetic properties and toxicity profiles, which are critical for its transition from bench to bedside. Early animal studies have shown favorable bioavailability and minimal off-target effects, but further optimization may be required to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising compound.

In conclusion, 2,3-dimethyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-5-carboxylic acid represents a versatile scaffold with multiple therapeutic applications. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future drug development. As research progresses, this compound may emerge as a valuable addition to the pharmacopeia, addressing unmet medical needs in inflammation, infection, and oncology.